N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(3-hydroxy-3-phenylpropyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H16N2O2S/c20-14(12-6-2-1-3-7-12)10-11-18-16(21)17-19-13-8-4-5-9-15(13)22-17/h1-9,14,20H,10-11H2,(H,18,21)
• InChI Key: NSIDIINSMIHEGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=O)C2=NC3=CC=CC=C3S2)O
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

“N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide” is a derivative of benzothiazole. Benzothiazole is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Benzothiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. In one example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Benzothiazole derivatives have been found to undergo various chemical reactions, including electrophilic substitution and nucleophilic substitution. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary depending on their specific structures. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Activity

Benzothiazole derivatives, including those structurally related to N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide, have been synthesized and evaluated for their antimicrobial properties. For instance, 2-phenylamino-thiazole derivatives demonstrated significant antimicrobial activity against various pathogenic strains, with some molecules surpassing the efficacy of reference drugs (Bikobo et al., 2017). This suggests the potential application of N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide derivatives in developing new antimicrobial agents.

Fluorescent Chemosensor Development

Another significant application is in the development of fluorescent chemosensors. Benzothiazole-based aggregation-induced emission luminogens (AIEgens), including compounds structurally similar to N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide, have been synthesized for sensitive physiological pH sensing. These compounds exhibited multifluorescence emissions in different states, providing reversible acid/base-switched emission transitions. This characteristic makes them suitable for detecting pH fluctuations in biosamples, highlighting their importance in biological and chemical sensor development (Li et al., 2018).

Corrosion Inhibition

Furthermore, thiazole hydrazones, which share a common structural motif with N-(3-hydroxy-3-phenylpropyl)benzo[d]thiazole-2-carboxamide, have demonstrated potential as corrosion inhibitors. Studies on mild steel in acidic media revealed that these compounds effectively decrease corrosion, acting as mixed-type inhibitors. This indicates their application in protecting metal surfaces from corrosion, which is crucial in industrial maintenance and longevity (Chaitra et al., 2016).